Cas no 1803895-97-7 (Ethyl 2-(cyanomethyl)-4-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 2-(cyanomethyl)-4-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1803895-97-7
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 4956441
• Update Time: 2025-05-24

Ethyl 2-(cyanomethyl)-4-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(cyanomethyl)-4-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C16H19NO4/c1-3-20-15(18)8-6-12-5-7-14(16(19)21-4-2)13(11-12)9-10-17/h5,7,11H,3-4,6,8-9H2,1-2H3
• InChI Key： USFISNDTFATIJQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC(C(=O)OCC)=C(CC#N)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 398
• XLogP3: 2.2
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 2-(cyanomethyl)-4-(3-ethoxy-3-oxopropyl)benzoate

Comprehensive Overview of Ethyl 2-(cyanomethyl)-4-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1803895-97-7)

Ethyl 2-(cyanomethyl)-4-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1803895-97-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its unique cyanomethyl and ethoxycarbonyl functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, combining a benzoate core with strategically placed substituents, makes it a valuable building block for drug discovery and material science applications.

The compound's CAS No. 1803895-97-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers are particularly interested in its potential role as a precursor for heterocyclic compounds, which are pivotal in designing new therapeutics. Recent trends in green chemistry have also spurred investigations into sustainable synthesis routes for Ethyl 2-(cyanomethyl)-4-(3-ethoxy-3-oxopropyl)benzoate, aligning with global efforts to reduce environmental impact.

One of the most discussed topics surrounding this compound is its application in peptide mimetics and small-molecule inhibitors. With the rise of AI-driven drug discovery, computational models often highlight 1803895-97-7 as a candidate for optimizing pharmacokinetic properties. Questions like "How to synthesize Ethyl 2-(cyanomethyl)-4-(3-ethoxy-3-oxopropyl)benzoate efficiently?" or "What are the spectroscopic properties of CAS 1803895-97-7?" dominate search engine queries, underscoring the need for detailed technical data.

From a structural perspective, the cyanomethyl moiety offers reactivity for nucleophilic additions, while the ethoxycarbonyl group enables further derivatization through ester hydrolysis or transesterification. This dual functionality makes the compound a favorite among medicinal chemists exploring structure-activity relationships (SAR). Notably, its compatibility with microwave-assisted synthesis has been explored to accelerate reaction times—a hot topic in high-throughput screening workflows.

In material science, Ethyl 2-(cyanomethyl)-4-(3-ethoxy-3-oxopropyl)benzoate has been studied for its potential in designing organic semiconductors and liquid crystals. The aromatic backbone coupled with polar substituents allows for tunable electronic properties, addressing the demand for advanced optoelectronic materials. Searches for "CAS 1803895-97-7 solubility" or "thermal stability of cyanomethyl benzoate derivatives" reflect practical concerns in formulation development.

Quality control of 1803895-97-7 is another critical area, with HPLC and GC-MS being the preferred analytical techniques. The compound's stability under various pH conditions is frequently investigated, as it impacts storage and handling protocols. Regulatory compliance, especially concerning REACH and GMP guidelines, is a recurring theme in industry forums, emphasizing the need for high-purity batches.

Future research directions for Ethyl 2-(cyanomethyl)-4-(3-ethoxy-3-oxopropyl)benzoate may focus on its enantioselective synthesis or biocatalytic modifications, tapping into the growing interest in chiral auxiliaries. As the scientific community prioritizes carbon-neutral processes, innovations in catalytic systems for this compound's production will likely emerge. Collaborative studies between academia and industry are expected to unlock further applications, solidifying its status as a cornerstone in synthetic chemistry.